Cas no 75326-00-0 (1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester)
75326-00-0 structure
Product Name:1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester
CAS No:75326-00-0
MF:C6H8N2O2
MW:140.139921188354
CID:558788
PubChem ID:2753155
Update Time:2025-04-19
1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester
- 1H-Pyrazole-1-carboxylicacid,5-methyl-,methylester(9CI)
- 75326-00-0
- AKOS004908010
- Methyl 5-methyl-1H-pyrazole-1-carboxylate
-
- Inchi: 1S/C6H8N2O2/c1-5-3-4-7-8(5)6(9)10-2/h3-4H,1-2H3
- InChI Key: IDMDHYKMOTWIOF-UHFFFAOYSA-N
- SMILES: O(C)C(N1C(C)=CC=N1)=O
Computed Properties
- Exact Mass: 140.059
- Monoisotopic Mass: 140.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-1-carboxylicacid, 5-methyl-, methyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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